4-(5-Fluoropyrimidin-2-YL)benzaldehyde

• CAS RN: 545424-37-1
• Molecular Formula: C11H7FN2O
• Molecular Weight: 202.18 g/mol
• IUPAC Name: 4-(5-fluoropyrimidin-2-yl)benzaldehyde
• InChI: InChI=1S/C11H7FN2O/c12-10-5-13-11(14-6-10)9-3-1-8(7-15)2-4-9/h1-7H
• InChI Key: HUYGPCBAZFFELO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=NC=C(C=N2)F

Description

4-(5-Fluoropyrimidin-2-YL)benzaldehyde is a useful research compound. Its molecular formula is C11H7FN2O and its molecular weight is 202.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2M aq. Na2CO3 (7 mL) and 4-formylphenylboronic acid (1.35 g, 9.0 mmol) in ethanol (4 mL) was added to a solution of 2-chloro-5-fluoropyrimidine (922 mg, 7.0 mmol, prepared as described in Org. Prep. Proc. Int. 1995, 27, 600), and [1,4-bis(diphenylphosphino)butane]palladium(II) dichloride (0.209 g, 0.35 mmol) in toluene (15 mL). The reaction mixture was heated to reflux for 6 h, cooled to room temperature, diluted with ethyl acetate, washed with sat. aq. NaHCO3 and brine, dried with Na2SO4, and concentrated in vacuo. Purification by medium pressure liquid chromatography (SiO2, 20:1 hexanes/ethyl acetate) gave 732 mg (52%) of the title compound. MS 203 (M+H)+.